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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a natural product belonging to the coumarin class of compounds. It
has been isolated from plants of the Micromelum genus, notably Micromelum integerrimum and
Micromelum minutum. This technical guide provides a detailed overview of the
physicochemical characteristics of Dihydromicromelin B, based on available scientific
literature. While investigations into its biological activities have been limited, this document
summarizes the existing findings.

Physicochemical Characteristics

The structural and physical properties of Dihydromicromelin B are summarized below. These
data are crucial for its identification, characterization, and potential application in research and
development.

Table 1: General and Physical Properties of
Dihydromicromelin B
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Property Value Reference
Molecular Formula C15H1406 [1]
Molecular Weight 290.27 g/mol [1]
] ] 169.2-169.9 °C (for a mixture
Melting Point ) ) ] [1]
of dihydromicromelin A and B)
Yellowish-white needles (as a
Appearance mixture with dihydromicromelin  [1]

A)

Table 2: Spectroscopic Data for Dihydromicromelin B

Spectroscopic data are fundamental for the structural elucidation and confirmation of

Dihydromicromelin B.

Spectroscopic Technique Data Reference
] Amax: 323, 293 (shoulder),
UV (in MeOH) [1]
250 (shoulder) nm
Mass Spectrometry (ESI+) m/z: 291.34 [M+H]* [1]

Infrared (FT-IR, KBr)

vmax: 3401, 3072, 2906, 2931,

1731, 1621 cm~1 (for a mixture
of dihydromicromelin A and B)

[1]

Table 3: *H and **C NMR Spectral Data for
Dihydromicromelin B (500 MHz, CDCIs)[1]
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Position 13C (oc¢) 'H (6H, mulit., J in Hz)
2 160.7

3 112.9 6.25 (d, 9.5)
4 143.4 7.63 (d, 9.5)
4a 112.9

5 124.6 7.37 (s)

6 118.6

7 161.4

8 107.8 6.84 (s)

8a 155.8

1 76.5 4.08 (d, 5.5)
2' 74.4 4.60 (d, 5.5)
3 61.1

4 18.0 1.45 (s)

5' 18.0 1.05 (s)
7-OCHs 56.1 3.92 (s)

Biological Activity

Current research on the biological effects of Dihydromicromelin B is limited. The available
studies have primarily focused on its cytotoxic potential against cancer cell lines.

Cytotoxicity

o A mixture of dihydromicromelin A and dihydromicromelin B was evaluated for its cytotoxic
activity against MCF-7 and 4T1 breast cancer cell lines and was found to be inactive.[2][3][4]

» Dihydromicromelin B was also tested against the HCT116 colon cancer cell line and
showed no activity at a concentration of 50 uM.[5]
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Due to the reported lack of significant cytotoxic activity in these assays, there are currently no
established signaling pathways or detailed experimental protocols for biological studies
specifically targeting Dihydromicromelin B.

Experimental Methodologies

The following provides a general overview of the methods used in the isolation and
characterization of Dihydromicromelin B.

Isolation and Purification

Dihydromicromelin B is typically isolated from the leaves of Micromelum minutum. The
general procedure involves:

» Extraction: The dried and ground plant material is sequentially extracted with solvents of
increasing polarity, such as n-hexane, ethyl acetate, and methanol.

o Chromatography: The crude extracts are subjected to various chromatographic techniques,
including vacuum liquid chromatography and column chromatography, to separate the
constituents.

 Purification: Fractions containing Dihydromicromelin B are further purified, often as a
mixture with its epimer, dihydromicromelin A, to yield the final compound.[1][3][4]

Structural Elucidation

The structure of Dihydromicromelin B was determined using a combination of spectroscopic
methods:

UV-Vis Spectroscopy: To identify the chromophoric system.

Infrared Spectroscopy: To identify functional groups.

Mass Spectrometry: To determine the molecular weight and formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H NMR, 13C NMR, DEPT,
COSY, HSQC, and HMBC experiments to establish the connectivity and stereochemistry of
the molecule.[1][3]
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Logical Relationship of Findings

The following diagram illustrates the current state of research on Dihydromicromelin B, from
its natural source to the outcomes of biological testing.

Natural Source Isolation & Characterization Isolated Compound Biological Evaluation

Micromelum minutum Cl ic Analysis " . " Tested for Cytotoxicity Assays Result:
(Plant) |’ I’| Solvent Extraction > Separation > (NMR, MS, IR, UV) |’ g Dihydromicromelin 8 (MCF-7, 4T1, HCT116) Inactive

Click to download full resolution via product page

Current research workflow for Dihydromicromelin B.

Conclusion

Dihydromicromelin B is a well-characterized coumarin from a physicochemical perspective.
However, the current body of scientific literature indicates a lack of significant biological activity,
specifically in the context of cytotoxicity against the tested cancer cell lines. This absence of
reported bioactivity means that, at present, there are no known signaling pathways or detailed
biological experimental protocols associated with this compound. Future research may explore
other potential biological activities of Dihydromicromelin B or its derivatives to uncover any
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dihydromicromelin B: A Comprehensive
Physicochemical and Biological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387023#dihydromicromelin-b-physicochemical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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